Cas no 861506-97-0 (3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide)

• Product Name: 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide
• CAS No: 861506-97-0
• MF: C₁₆H₁₄F₃NO
• MW: 293.283674716949
• CID: 5705619
• PubChem ID: 918557
• Update Time: 2025-05-25

3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide
• Benzamide, 3,5-dimethyl-N-[3-(trifluoromethyl)phenyl]-
• 3,5-Dimethyl-N-(3-(trifluoromethyl)phenyl)benzamide
• STK802997
• BTDSQDAZGPMQFD-UHFFFAOYSA-N
• CS-0359691
• AP-501/42251228
• 5F-334S
• 861506-97-0
• Z28169934
• AKOS000475673
• 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide

• Inchi： 1S/C16H14F3NO/c1-10-6-11(2)8-12(7-10)15(21)20-14-5-3-4-13(9-14)16(17,18)19/h3-9H,1-2H3,(H,20,21)
• InChI Key： BTDSQDAZGPMQFD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(C1C=C(C)C=C(C)C=1)=O)(F)F

Computed Properties

• Exact Mass: 293.10274856g/mol
• Monoisotopic Mass: 293.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 314.5±42.0 °C(Predicted)
• pka: 13.48±0.70(Predicted)

Additional information on 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide

Professional Introduction to 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide (CAS No. 861506-97-0)

3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 861506-97-0, belongs to the class of benzamide derivatives, which are well-documented for their diverse pharmacological properties. The presence of multiple functional groups, including dimethyl substituents and a trifluoromethyl group, contributes to its complex chemical profile and influences its interactions with biological targets.

The molecular structure of 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide is characterized by a benzene ring substituted with methyl groups at the 3 and 5 positions, further modified by an amide linkage to a phenyl ring that carries a trifluoromethyl group at the 3-position. This specific arrangement of atoms imparts distinct electronic and steric properties to the molecule, making it a promising candidate for further investigation in drug discovery and development. The compound's solubility, stability, and metabolic behavior are critical factors that determine its suitability for therapeutic applications.

In recent years, there has been growing interest in benzamide derivatives due to their potential as scaffolds for novel therapeutics. The trifluoromethyl group, in particular, is known to enhance the metabolic stability of compounds and improve their binding affinity to biological targets. This feature has been leveraged in the design of various pharmaceuticals targeting inflammatory diseases, cancer, and infectious disorders. The research on 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide has explored its interactions with enzymes and receptors relevant to these conditions.

One of the most compelling aspects of this compound is its potential as an inhibitor of proteases that play a crucial role in disease pathogenesis. Proteases such as caspases are involved in apoptosis, while matrix metalloproteinases (MMPs) contribute to tissue degradation in conditions like rheumatoid arthritis. Preliminary studies have suggested that derivatives of benzamide can modulate the activity of these enzymes, offering a therapeutic strategy for managing such diseases. The structural features of 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide make it an attractive candidate for further exploration in this context.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the dimethyl groups and the trifluoromethyl group necessitates precise control over reaction conditions to prevent unwanted side products. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their use in downstream applications such as high-throughput screening and lead optimization.

In addition to its pharmacological potential, 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide has been studied for its chemical properties, including its reactivity with various functional groups and its stability under different conditions. These characteristics are essential for understanding how the compound behaves in biological systems and how it can be modified to enhance its therapeutic efficacy. Computational modeling techniques have been employed to predict the interactions between this compound and biological targets, providing valuable insights into its mechanism of action.

The latest research on 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide has focused on its potential applications in treating neurological disorders. Studies have indicated that benzamide derivatives can interact with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound may allow it to modulate these systems without causing significant side effects. Further investigation is needed to fully elucidate its potential as a therapeutic agent in this area.

The development of novel pharmaceuticals relies heavily on the availability of well-characterized compounds like 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide. Its use in research settings has provided valuable data on the structure-activity relationships within the benzamide class. This information is crucial for designing new drugs that are more effective and have fewer adverse effects than existing therapies. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating these findings into clinical applications.

The future prospects for 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide include its evaluation in preclinical studies and potentially moving into human trials if it demonstrates sufficient efficacy and safety profiles. Regulatory agencies require comprehensive data on a compound's pharmacokinetics, pharmacodynamics, toxicity, and immunogenicity before it can be approved for medical use. Researchers are currently working on generating this data through rigorous experimental protocols.

In conclusion, 3,5-Dimethyl-N-[3-(trifluoromethyl)phenyl]benzamide (CAS No. 861506-97-0) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing new treatments for human diseases.